7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-8-(isopentylamino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-8-(3-methylbutylamino)purine-2,6-dione
• InChI: InChI=1S/C20H26ClN5O4/c1-12(2)8-9-22-19-23-17-16(18(28)24-20(29)25(17)3)26(19)10-14(27)11-30-15-6-4-13(21)5-7-15/h4-7,12,14,27H,8-11H2,1-3H3,(H,22,23)(H,24,28,29)
• InChI Key: VBMGCJNNWBLZKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C
• Molecular Formula: C20H26ClN5O4
• Molecular Weight: 435.9 g/mol

Description

7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-8-(isopentylamino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H26ClN5O4 and its molecular weight is 435.91. The purity is usually 95%.
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Scientific Research Applications

• Chemical Synthesis and Molecular Structure : This compound is part of a broader class of chemicals known as purinediones, which have been synthesized and studied for their molecular structures. For instance, the synthesis and structure of closely related purinediones have been explored, showing how modifications in their chemical structure can lead to different properties (Karczmarzyk et al., 1995).

• Potential Biological Activities : Compounds similar to the specified purinedione have been evaluated for various biological activities. For example, a study on analogous purinediones revealed their potential antidepressant properties (Khaliullin et al., 2018). Another research focused on the antitumor activity and vascular relaxing effects of related purinedione derivatives (Ueda et al., 1987).

• Synthesis and Reactivity : The synthesis of similar purinedione compounds has been a subject of study, providing insights into the reactivity and potential applications of such chemicals. This includes the synthesis of various alkyl- or aryl-substituted purinediones (Simo et al., 1998).

• Pharmacological Applications : Certain purinedione derivatives have been investigated for their potential use in pharmacology. For example, studies have examined the cardiovascular activity of purinedione derivatives (Chłoń-Rzepa et al., 2004), and their interaction with serotonin receptors (Chłoń-Rzepa et al., 2013).